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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide

CAS No.: 2912-76-7

Cat. No.: B1280379

Get Quote

Executive Summary
2-Hydroxy-3-nitrobenzamide (also known as 3-nitrosalicylamide) is a functionalized

benzamide derivative characterized by a strong intramolecular hydrogen bond and significant

electronic push-pull effects. It serves as a critical intermediate in the synthesis of bioactive

benzoxazepines and antimicrobial agents. Its structural core—a salicylamide scaffold

substituted with a nitro group at the ortho position to the hydroxyl—imparts unique chelating

properties, making it a relevant pharmacophore for zinc-finger protein inhibition and

siderophore mimicry.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
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Property Specification

IUPAC Name 2-Hydroxy-3-nitrobenzamide

Common Synonyms
3-Nitrosalicylamide; 3-Nitro-2-

hydroxybenzamide

CAS Registry Number 2912-76-7

Molecular Formula

C

H

N

O

Molecular Weight 182.13 g/mol

Appearance Yellow to reddish-brown crystalline solid

Crystal System Triclinic, Space Group

Solubility
Soluble in DMSO, DMF, hot ethanol; sparingly

soluble in water

pKa (Predicted) ~6.5 (Phenolic OH), ~14.0 (Amide NH)

Structural Integrity & Electronic Environment
The molecule features a planar benzene ring heavily influenced by the 3-nitro group (electron-

withdrawing) and the 2-hydroxyl group (electron-donating).

Intramolecular Hydrogen Bonding: A critical structural feature is the strong intramolecular

hydrogen bond between the phenolic hydroxyl proton and the amide carbonyl oxygen (

). This forms a pseudo-six-membered ring, locking the conformation and reducing the acidity
of the phenol relative to non-H-bonded isomers.

Steric Crowding: The nitro group at position 3 creates steric pressure on the phenolic

oxygen, reinforcing the H-bond network and preventing free rotation of the C2-C3 bond.
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Tautomerism: While the amide form (

) is dominant, the molecule can theoretically access an imidic acid tautomer (

), though the strong internal H-bond heavily favors the amide.

Synthesis & Purification Protocol
The synthesis of 2-Hydroxy-3-nitrobenzamide is typically achieved via the nitration of

salicylamide. This reaction is electrophilic aromatic substitution, where the directing effects of

the hydroxyl (ortho/para director) and amide (meta director) groups compete.

Experimental Workflow (Nitration Route)
Reagents:

Salicylamide (2-Hydroxybenzamide)

Concentrated Sulfuric Acid (

)

Fuming Nitric Acid (

)

Ethyl Acetate (EtOAc) for extraction

Protocol:

Dissolution: Dissolve Salicylamide (1.0 eq) in concentrated

at 0–5°C.

Nitration: Add fuming

(1.1 eq) dropwise, maintaining temperature

to minimize dinitration.

Reaction: Stir at room temperature for 1–2 hours. The solution will darken (yellow/orange).
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Quenching: Pour the reaction mixture onto crushed ice. A solid precipitate forms.

Isolation: Filter the crude solid. This is typically a mixture of the 3-nitro (target) and 5-nitro

isomers.

Purification:

Fractional Crystallization: Recrystallize from ethanol. The 3-nitro isomer is generally less

soluble due to the tighter packing from the intramolecular H-bond.

Chromatography: If high purity is required, use silica gel column chromatography (Eluent:

Hexane/EtOAc gradient).

Synthesis Pathway Diagram
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Figure 1: Synthetic pathway via nitration of salicylamide, highlighting the separation of

regioisomers.

Spectroscopic Characterization
To validate the structure, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance ( -NMR)
Solvent: DMSO-

(due to solubility and exchangeable protons).
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Chemical Shift
(

ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

13.50 – 14.00 Broad Singlet 1H Phenolic OH

Extremely

downfield due to

strong

intramolecular H-

bond to amide

C=O.

8.40 Broad Singlet 1H Amide NH
H-bonded amide

proton (trans to

C=O).

8.15
Doublet of

Doublets
1H Ar-H4

Deshielded by

adjacent nitro

group.

8.05
Doublet of

Doublets
1H Ar-H6

Ortho to amide;

deshielded by

carbonyl

anisotropy.

7.80 Broad Singlet 1H Amide NH Solvent-exposed

amide proton.

7.10 Triplet 1H Ar-H5

Shielded relative

to H4/H6; meta

to nitro/amide.

Infrared Spectroscopy (FT-IR)
3300–3450 cm

:

stretching (primary amide doublet).

3100–3200 cm
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:

broad band (chelated/H-bonded).

1660–1680 cm

:

Amide I band (shifted to lower frequency due to H-bonding).

1530 & 1350 cm

:

asymmetric and symmetric stretches (diagnostic for nitro group).

Biological Relevance & Pharmacophore Analysis[7]
The 2-hydroxy-3-nitrobenzamide scaffold acts as a bidentate ligand. Its biological activity is

often linked to its ability to coordinate metal ions or disrupt protein-protein interactions via

hydrogen bonding.

Mechanism of Action: Metal Chelation & Zinc Ejection
In viral nucleocapsid proteins (e.g., HIV NCp7, Feline Leukemia Virus), zinc fingers are

essential for RNA packaging. Nitro-benzamides can act as "zinc ejectors."

Attack: The nitro group withdraws electron density, increasing the acidity of the phenolic

proton.

Coordination: The deprotonated phenolate and the amide oxygen form a stable 5- or 6-

membered chelate ring with

.

Ejection: This chelation strips zinc from the viral protein's cysteine-rich domain, leading to

protein unfolding and loss of viral replication capability.

Interaction Network
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Figure 2: Pharmacological mechanism showing the role of structural features in zinc ejection

and antiviral activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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